Cas no 11000-17-2 (Vasopressin)

Vasopressin Properties

Names and Identifiers

• Vasopressin
• VASOPRESSIN ACETATE
• Vasporessin
• adh(hormone)
• leiormone
• pitressin
• pituitrin
• tonephin
• vasophysin
• VASOPRASSIN
• C00840
• Vasopressin Injection
• 1-[19-amino-13-butan-2-yl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-(carbamoylmethylcarbamoyl)-4-(diaminomethylideneamino)butyl]pyrrolidine-2-carboxamide
• +Expand

• MDL： MFCD00076738
• InChIKey： CBKMZRVKUDGVTD-UHFFFAOYSA-N
• Inchi： 1S/C43H67N15O12S2/c1-4-21(2)33-39(67)51-25(13-14-31(45)60)35(63)54-28(18-32(46)61)36(64)55-29(20-72-71-19-24(44)34(62)53-27(37(65)56-33)17-22-9-11-23(59)12-10-22)41(69)58-16-6-8-30(58)38(66)52-26(7-5-15-50-42(47)48)40(68)57(3)43(49)70/h9-12,21,24-30,33,59H,4-8,13-20,44H2,1-3H3,(H2,45,60)(H2,46,61)(H2,49,70)(H,51,67)(H,52,66)(H,53,62)(H,54,63)(H,55,64)(H,56,65)(H4,47,48,50)
• SMILES： N1(C(C2NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(C(CC)C)NC(=O)C(CC3=CC=C(O)C=C3)NC(=O)C(N)CSSC2)=O)CCCC1C(NC(C(=O)N(C(=O)N)C)CCC/N=C(/N)\N)=O

Computed Properties

• Exact Mass: 1049.45000
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 29
• Rotatable Bond Count: 23
• Monoisotopic Mass: 2138.86956
• Heavy Atom Count: 79
• Complexity: 4030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 991

Experimental Properties

• LogP: 1.50910
• PSA: 505.74000
• Water Partition Coefficient: Soluble in water (Miscible).
• Boiling Point: °Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: °C
• Solubility: 甲醇（微溶）、水（微溶）
• Solubility: Soluble in water (Miscible).
• Density: 1.31 g/cm3